Cas no 14630-40-1 (Bis(trimethylsilyl)acetylene)

Bis(trimethylsilyl)acetylene Properties

Names and Identifiers

• Bis(trimethylsilyl)acetylene
• BTMSA
• BSTMA
• 1,2-Bis(trimethylsilyl)ethyne
• 2,5-Disilahex-3-yne, 2,2,5,5-tetramethyl-
• 1,2-Bis(trimethylsilyl)acetylene
• 1,2-Bis-trimethylsilanyl-ethyne
• trimethyl(2-trimethylsilylethynyl)silane
• TIMTEC-BB SBB008997
• Bis(trimethylsilyl)ethyne
• Ethynylbistrimethylsilanel
• 5-Fluoro-2-methoxy-phenylamine
• Acetylene, bis(trimethylsilyl)-
• +Expand

• MDL： MFCD00008276
• InChIKey： ZDWYFWIBTZJGOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3
• SMILES： C[Si](C)(C)C#C[Si](C)(C)C
• BRN： 906870

Computed Properties

• Exact Mass: 170.094704g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.094704g/mol
• Monoisotopic Mass: 170.094704g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 10
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.74460
• PSA: 0.00000
• Refractive Index: n20/D 1.427(lit.)
• Water Partition Coefficient: May decompose OSE
• Boiling Point: 136-137 °C(lit.)
• Melting Point: 21-24 °C (lit.)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 0.752 g/mL at 25 °C(lit.)

Bis(trimethylsilyl)acetylene Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R36/37/38
• Hazard Level：3
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：10

Bis(trimethylsilyl)acetylene Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters